Cas no 1546835-96-4 (4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole)

• Product Name: 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole
• CAS No: 1546835-96-4
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 6088346
• PubChem ID: 83094887
• Update Time: 2025-06-11

4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole
• AKOS021416264
• EN300-1898158
• 1546835-96-4

• Inchi： 1S/C10H17BrN2/c1-10(2,3)9-8(5-6-11)7-13(4)12-9/h7H,5-6H2,1-4H3
• InChI Key： QITAHTADPJRUIX-UHFFFAOYSA-N
• SMILES： BrCCC1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole

4-(2-Bromoethyl)-3-Tert-Butyl-1-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole, identified by the CAS number 1546835-96-4, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery, materials science, and chemical synthesis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a tert-butyl group at position 3, a methyl group at position 1, and a 2-bromoethyl group at position 4. These substituents contribute to the compound's unique electronic and steric properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole ring is known for its ability to form hydrogen bonds and its capacity to act as a scaffold for various bioactive molecules. The presence of bromine in the 2-bromoethyl group introduces additional reactivity, enabling further functionalization of the molecule. This makes 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole an attractive candidate for exploring new drug leads.

In terms of synthesis, the compound can be prepared through various methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of a bromoalkane with an appropriately substituted pyrazole derivative. The tert-butyl group provides steric protection during these reactions, ensuring high yields and purity of the final product.

The applications of 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole extend beyond medicinal chemistry. Its use as an intermediate in the synthesis of advanced materials has been explored in recent research. For instance, the compound has been employed in the development of novel polymers with enhanced thermal stability and mechanical properties.

Moreover, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the tert-butyl and methyl groups significantly influence the electron distribution within the pyrazole ring. This understanding is crucial for designing derivatives with tailored electronic characteristics for specific applications.

In conclusion, 4-(2-bromoethyl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 1546835-96-4) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.